Cas no 2201551-76-8 (tert-butyl N-(3-acetyl-1-bicyclo[1.1.1]pentanyl)carbamate)

• Product Name: tert-butyl N-(3-acetyl-1-bicyclo[1.1.1]pentanyl)carbamate
• CAS No: 2201551-76-8
• MF: C₁₂H₁₉NO₃
• MW: 225.28
• MDL: MFCD30489932
• CID: 5096269
• PubChem ID: 118941213
• Update Time: 2026-03-02

tert-butyl N-(3-acetyl-1-bicyclo[1.1.1]pentanyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-acetyl-1-bicyclo[1.1.1]pentanyl)carbamate
• tert-butyl (3-acetylbicyclo[1.1.1]pentan-1-yl)carbamate
• BND55176
• Tert-butyln-(3-acetyl-1-bicyclo[1.1.1]pentanyl)carbamate
• SY315481
• tert-butyl N-{3-acetylbicyclo[1.1.1]pentan-1-yl}carbamate
• t-Butyl N-(3-acetyl-1-bicyclo[1.1.1]pentanyl)carbamate
• 1-[3-(Boc-amino)bicyclo[1.1.1]pentan-1-yl]ethanone
• SCHEMBL17586287
• 3-Acetyl-1-(Boc-amino)-bicyclo[1.1.1]pentane
• EN300-6345547
• 2201551-76-8
• TERT-BUTYL N-{3-ACETYLBICYCLO[1.1.1]PENTAN-1-YLCARBAMATE
• CS-0310065
• BS-43678
• D84869
• MFCD30489932

• MDL： MFCD30489932
• Inchi： 1S/C12H19NO3/c1-8(14)11-5-12(6-11,7-11)13-9(15)16-10(2,3)4/h5-7H2,1-4H3,(H,13,15)
• InChI Key： SJFNZDNTKFCWMP-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)NC12CC(C1)(C(=O)C)C2

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives